molecular formula C7H2ClF2N B168964 4-Chloro-3,5-difluorobenzonitrile CAS No. 144797-57-9

4-Chloro-3,5-difluorobenzonitrile

Cat. No. B168964
CAS RN: 144797-57-9
M. Wt: 173.55 g/mol
InChI Key: FLWUCEPAGLEAML-UHFFFAOYSA-N
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Description

4-Chloro-3,5-difluorobenzonitrile is a chemical compound with the molecular formula C7H2ClF2N and a molecular weight of 173.55 . It is a white to pale-yellow to yellow-brown solid .


Molecular Structure Analysis

The InChI code for 4-Chloro-3,5-difluorobenzonitrile is 1S/C7H2ClF2N/c8-7-5(9)1-4(3-11)2-6(7)10/h1-2H . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.


Physical And Chemical Properties Analysis

4-Chloro-3,5-difluorobenzonitrile is a white to pale-yellow to yellow-brown solid . The compound is stored at room temperature .

Scientific Research Applications

Intermediate in Organic Synthesis

The compound is used as an intermediate in organic synthesis . It’s a versatile building block for creating a wide range of other compounds.

Preparation of Amidino Ureas

A patent mentions the use of benzonitriles, a class of compounds to which 4-Chloro-3,5-difluorobenzonitrile belongs, in the preparation of amidino ureas . Amidino ureas have antimalarial activity, indicating a potential application in the development of antimalarial drugs.

Research on Vibrational Wavenumbers and Thermodynamics

There has been research conducted on the vibrational wavenumbers, geometry, and various thermodynamic parameters of 3,5-difluorobenzonitrile , a compound structurally similar to 4-Chloro-3,5-difluorobenzonitrile. This suggests that 4-Chloro-3,5-difluorobenzonitrile could also be used in similar research applications.

Safety and Hazards

The safety information for 4-Chloro-3,5-difluorobenzonitrile includes several hazard statements: H302, H315, H319, H335 . These correspond to hazards related to harmful ingestion, skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

4-chloro-3,5-difluorobenzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H2ClF2N/c8-7-5(9)1-4(3-11)2-6(7)10/h1-2H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FLWUCEPAGLEAML-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C=C(C(=C1F)Cl)F)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H2ClF2N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00599085
Record name 4-Chloro-3,5-difluorobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00599085
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

173.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-3,5-difluorobenzonitrile

CAS RN

144797-57-9
Record name 4-Chloro-3,5-difluorobenzonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00599085
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of 2,4-dichloro-3,5-difluorobenzoic acid, and how does using 4-chloro-3,5-difluorobenzonitrile as a starting material contribute to its synthesis?

A1: While the provided abstract doesn't detail the specific applications of 2,4-dichloro-3,5-difluorobenzoic acid, it is likely a valuable intermediate in the synthesis of more complex molecules. Many benzoic acid derivatives exhibit biological activities and are used in pharmaceuticals, agrochemicals, and other fields.

  • Efficient Synthesis Route: The research demonstrates a straightforward and efficient synthetic route with a good yield. [] This is crucial for cost-effective production.

Q2: Are there alternative synthetic routes to 2,4-dichloro-3,5-difluorobenzoic acid?

A2: While the provided research highlights a specific route starting from 4-chloro-3,5-difluorobenzonitrile, [] other synthetic approaches might be possible. Exploring alternative routes often focuses on:

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